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Compound Name: VU0152100

Cat. No.: B1683575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU0152100 is a potent and selective positive allosteric modulator (PAM) of the M4 muscarinic

acetylcholine receptor (mAChR).[1][2][3] As a centrally active compound, it has shown potential

in preclinical models for the treatment of psychiatric and neurological disorders, such as

schizophrenia and stimulant addiction.[2][4][5][6] VU0152100 does not possess intrinsic

agonist activity but potentiates the M4 receptor's response to acetylcholine.[1] This modulation

is thought to reverse the hyperdopaminergic states associated with psychosis.[4][5] Accurate

measurement of VU0152100 concentrations in the brain is critical for

pharmacokinetic/pharmacodynamic (PK/PD) modeling, dose-response studies, and overall

assessment of its therapeutic potential.

This document provides detailed application notes and protocols for measuring VU0152100
brain concentration levels, primarily utilizing liquid chromatography-tandem mass spectrometry

(LC-MS/MS), which is the gold standard for small molecule quantification in complex biological

matrices.

Physicochemical Properties of VU0152100
A summary of the key physicochemical properties of VU0152100 is presented in Table 1. This

information is essential for the development of analytical methods, particularly for sample

preparation and chromatography.
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Property Value Reference

IUPAC Name

3-amino-N-[(4-

methoxyphenyl)methyl]-4,6-

dimethylthieno[2,3-b]pyridine-

2-carboxamide

[2]

Molecular Formula C₁₈H₁₉N₃O₂S [3]

Molecular Weight 341.43 g/mol [2][3]

Solubility
Soluble in DMSO to 100 mM,

Soluble in ethanol to 10 mM

Appearance Solid

Signaling Pathway of VU0152100
VU0152100 acts as a positive allosteric modulator at the M4 muscarinic acetylcholine receptor.

The M4 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαi

subunit. Upon binding of acetylcholine, the M4 receptor undergoes a conformational change,

which is enhanced by the presence of VU0152100. This leads to the inhibition of adenylyl

cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This signaling cascade

ultimately modulates downstream pathways, including the regulation of dopamine release in

key brain regions like the striatum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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